Cas no 920275-20-3 (Nebivolol Impurity 27 HCl (RR,SR))

• Product Name: Nebivolol Impurity 27 HCl (RR,SR)
• CAS No: 920275-20-3
• MF: C₂₂H₂₆ClF₂NO₄
• MW: 441.895952701569
• CID: 4557578
• Update Time: 2025-08-05

Nebivolol Impurity 27 HCl (RR,SR) Chemical and Physical Properties

Names and Identifiers

• Nebivolol (R,R,S,R)-Isomer
• Nebivolol Impurity 27 HCl (RR,SR)
• Nebivolol Impurity 4(RR,SR)
• Nebivolol Impurity I HCl (RR,SR)
• Nebivolol Impurity 11 (RRSR-Nebivolol)
• Nebivolol Impurity 27 (RR,SR)
• (R,R,S,R)-Nebivolol hydrochloride

• Inchi： 1S/C22H25F2NO4.ClH/c23-15-3-7-19-13(9-15)1-5-21(28-19)17(26)11-25-12-18(27)22-6-2-14-10-16(24)4-8-20(14)29-22;/h3-4,7-10,17-18,21-22,25-27H,1-2,5-6,11-12H2;1H/t17-,18+,21-,22-;/m1./s1
• InChI Key： JWEXHQAEWHKGCW-QIIUWFAASA-N
• SMILES： [C@H]([C@H]1CCC2C=C(C=CC=2O1)F)(O)CNC[C@H]([C@H]1CCC2C=C(C=CC=2O1)F)O.Cl

Additional information on Nebivolol Impurity 27 HCl (RR,SR)

Compound CAS No. 920275-20-3: Nebivolol Impurity 27 HCl (RR,SR)

Nebivolol Impurity 27 HCl (RR,SR), also known by its CAS number 920275-20-3, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound is a specific impurity associated with the active pharmaceutical ingredient (API) nebivolol, which is widely used in the treatment of hypertension and other cardiovascular conditions. The "(RR,SR)" designation refers to the stereochemistry of the molecule, indicating a specific configuration that plays a critical role in its pharmacological activity and stability.

The identification and characterization of impurities like Nebivolol Impurity 27 HCl (RR,SR) are essential for ensuring the quality, safety, and efficacy of pharmaceutical products. Recent advancements in analytical techniques, such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy, have enabled researchers to identify and quantify such impurities with unprecedented precision. These methods have significantly improved the understanding of the synthetic pathways and degradation mechanisms that lead to the formation of Nebivolol Impurity 27 HCl (RR,SR).

In terms of synthesis, Nebivolol Impurity 27 HCl (RR,SR) is typically formed as a byproduct during the manufacturing process of nebivolol. The stereochemistry of this impurity is influenced by the reaction conditions, including temperature, pH, and the presence of specific catalysts. Recent studies have explored the optimization of these conditions to minimize impurity formation while maximizing the yield of the desired API. For instance, researchers have reported that the use of chiral auxiliary agents can effectively control the stereochemical outcome of key intermediates in nebivolol synthesis.

The pharmacological properties of Nebivolol Impurity 27 HCl (RR,SR) are currently under investigation to assess its potential impact on drug safety. Preliminary findings suggest that this impurity may exhibit reduced bioactivity compared to nebivolol itself; however, further studies are required to confirm its pharmacokinetic and toxicological profiles. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have emphasized the importance of rigorous impurity profiling to ensure compliance with international quality standards.

From a therapeutic perspective, nebivolol is a beta-blocker with unique properties that make it an attractive option for patients with cardiovascular diseases. It selectively inhibits beta-1 adrenergic receptors while sparing beta-2 receptors, which minimizes adverse effects such as bronchoconstriction and insulin resistance. The presence of impurities like Nebivolol Impurity 27 HCl (RR,SR) could potentially influence these properties; therefore, their characterization is crucial for maintaining therapeutic consistency.

Recent research has also focused on developing novel analytical methodologies for detecting trace levels of Nebivolol Impurity 27 HCl (RR,SR) in pharmaceutical formulations. Techniques such as ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS) have demonstrated high sensitivity and specificity for this purpose. These advancements are expected to enhance quality control processes in pharmaceutical manufacturing.

In conclusion, Nebivolol Impurity 27 HCl (RR,SR) represents a critical area of study within pharmaceutical chemistry due to its implications for drug quality and patient safety. Ongoing research into its synthesis, characterization, and pharmacological effects will continue to shape best practices in API development and regulatory compliance.